![molecular formula C9H7NO3S B1267729 2-(Benzo[d]thiazol-2-yloxy)acetic acid CAS No. 2875-32-3](/img/structure/B1267729.png)
2-(Benzo[d]thiazol-2-yloxy)acetic acid
Cat. No. B1267729
M. Wt: 209.22 g/mol
InChI Key: OPQIOIYLAKHILI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06350756B1
Procedure details
The mixture of 2-benzothiazolol (320 mg, 2.1 mmol), potassium carbonate (910 mg, 6.6 mmol), ethyl bromoacetate (500 mg, 3.0 mmol) and acetone (25 ml) was refluxed for 15 h. After cooling, the mixture was filtered to remove potassium carbonate. The filtrate was concentrated under reduced pressure. To this residue, 10 ml of dioxane and 14 ml 5% sodium hydroxide solution were added. After the mixture was stirred at room temperature overnight, it was acidified with hydrochloric acid to pH 1, and then extracted three times with ethyl acetate (20 ml each). Organic phases were combined, washed with water and brine, dried over magnesium sulfate, filtered, and then evaporated in vacuo. The residue was recrystallized from ethanol and petroleum ether to give 290 mg benzothiazole-2-oxyacetic acid as white crystals, mp 168-170° C.
Identifiers
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REACTION_CXSMILES
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[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[C:2]1[OH:10].C(=O)([O-])[O-].[K+].[K+].Br[CH2:18][C:19]([O:21]CC)=[O:20]>CC(C)=O>[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[C:2]1[O:10][CH2:18][C:19]([OH:21])=[O:20] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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320 mg
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Type
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reactant
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Smiles
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S1C(=NC2=C1C=CC=C2)O
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Name
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Quantity
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910 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After the mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 15 h
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Duration
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15 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove potassium carbonate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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To this residue, 10 ml of dioxane and 14 ml 5% sodium hydroxide solution were added
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with ethyl acetate (20 ml each)
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WASH
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Type
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WASH
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Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized from ethanol and petroleum ether
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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S1C(=NC2=C1C=CC=C2)OCC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 290 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 66% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
